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Compound of Interest

Compound Name: PS432

Cat. No.: B10856778 Get Quote

A comprehensive review of scientific and patent literature reveals that the identifier "PS432"

does not correspond to a unique, recognized molecule or drug. Extensive searches have failed

to locate a specific chemical entity consistently designated as PS432, suggesting a potential

misnomer or a highly specialized, non-public compound code.

Initial investigations into the term yielded references to several unrelated substances,

highlighting the ambiguity of the "PS432" identifier. These include:

OK-432 (Picibanil): A lyophilized preparation of a low-virulence strain of Streptococcus

pyogenes, utilized in cancer immunotherapy.[1] Its biological activity and production methods

are well-documented, but it is a complex biological agent, not a chemically synthesized

molecule.

Quaternary Tantalum Thiophosphates: A class of inorganic compounds, such as

Rb4Ta4P4S24 and Cs3Ta2PS12, which are synthesized for their unique crystal structures

and material properties.[2][3] These are fundamentally different from the small molecule

drugs typically associated with identifiers like "PS432."

Marine Halogenated Natural Products: Compounds like 2,3,3',4,4',5,5'-heptachloro-1'-methyl-

1,2'-bipyrrole (Q1) have been studied for their physicochemical properties and biological

activities.[4] While these are distinct chemical entities, none are referred to as PS432 in the

available literature.
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The absence of a defined chemical structure, synthetic pathway, or biological target associated

with "PS432" makes it impossible to fulfill the request for an in-depth technical guide. The core

requirements for quantitative data tables, detailed experimental protocols, and signaling

pathway diagrams cannot be met without a specific subject molecule.

It is plausible that "PS432" represents an internal project code within a private research entity

that has not been disclosed publicly. Alternatively, it could be an erroneous or outdated

reference. Without further clarification or a more specific chemical name or structure (e.g.,

IUPAC name, CAS number, or a publication reference), a detailed technical whitepaper on the

discovery and synthesis of "PS432" cannot be generated.

Researchers, scientists, and drug development professionals seeking information are advised

to verify the correct identifier of the compound of interest to enable a fruitful search and

analysis of the relevant scientific data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Synthesis, Crystal Structure and Optical Properties of the New Layered Quaternary
Tantalum Thiophosphate Rb4Ta4P4S24 Based on the Interconnection of Ta2S11 Units by
PS4 Tetrahedra. | Semantic Scholar [semanticscholar.org]

3. researchgate.net [researchgate.net]

4. Biological activity and physicochemical parameters of marine halogenated natural
products 2,3,3',4,4',5,5'-heptachloro-1'-methyl-1,2'-bipyrrole and 2,4,6-tribromoanisole -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Unraveling the Identity of PS432: A Case of Mistaken
Identity in Scientific Literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856778#discovery-and-synthesis-of-ps432]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b10856778?utm_src=pdf-body
https://www.benchchem.com/product/b10856778?utm_src=pdf-body
https://www.benchchem.com/product/b10856778?utm_src=pdf-body
https://www.benchchem.com/product/b10856778?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/19676400_Cell_regulatory_and_immunorestorative_activity_of_picibanil_OK432
https://www.semanticscholar.org/paper/Synthesis%2C-Crystal-Structure-and-Optical-Properties-Gutzmann-Bensch/73901b3317aa9ea975aea23b25b8ae4c5e7da669
https://www.semanticscholar.org/paper/Synthesis%2C-Crystal-Structure-and-Optical-Properties-Gutzmann-Bensch/73901b3317aa9ea975aea23b25b8ae4c5e7da669
https://www.semanticscholar.org/paper/Synthesis%2C-Crystal-Structure-and-Optical-Properties-Gutzmann-Bensch/73901b3317aa9ea975aea23b25b8ae4c5e7da669
https://www.researchgate.net/publication/282534284_Synthesis_and_Crystal_Structure_of_the_New_One-dimensional_Quaternary_Tantalum_Thiophosphate_Cs3Ta2PS12
https://pubmed.ncbi.nlm.nih.gov/15657799/
https://pubmed.ncbi.nlm.nih.gov/15657799/
https://pubmed.ncbi.nlm.nih.gov/15657799/
https://www.benchchem.com/product/b10856778#discovery-and-synthesis-of-ps432
https://www.benchchem.com/product/b10856778#discovery-and-synthesis-of-ps432
https://www.benchchem.com/product/b10856778#discovery-and-synthesis-of-ps432
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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